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Introduction
Lithium hydride (LiH) is a highly effective neutron shielding material with significant

applications in nuclear reactors and other environments with high neutron flux. Its desirable

properties, including a high hydrogen content, low density, and high melting point, make it an

attractive option for neutron attenuation.[1] This document provides detailed application notes,

quantitative data, and experimental protocols for the use of lithium hydride as a neutron

shielding material.

Properties of Lithium Hydride for Neutron Shielding
Lithium hydride's effectiveness as a neutron shield stems from the unique properties of its

constituent elements, lithium and hydrogen. Hydrogen, with a nucleus consisting of a single

proton, is highly efficient at slowing down fast neutrons through elastic scattering. The lithium

component, particularly the ⁶Li isotope, has a large thermal neutron absorption cross-section,

effectively capturing the slowed-down neutrons.

Key Advantages of Lithium Hydride:
High Hydrogen Density: LiH has a higher hydrogen density than many other hydride

materials, including water and polyethylene, maximizing the probability of neutron collision
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and moderation.

Low Molecular Weight: Its low molecular weight results in a greater energy loss per collision

for fast neutrons.

High Melting Point: With a melting point of 688.7 °C, LiH can be used in high-temperature

environments found in nuclear reactors.

Effective Neutron Absorption: The ⁶Li isotope has a very high thermal neutron absorption

cross-section, leading to the capture of thermalized neutrons and the emission of an alpha

particle and a triton.[2][3][4]

Quantitative Data for Neutron Shielding
The selection of a neutron shielding material is heavily reliant on its nuclear properties. The

following tables summarize key quantitative data for lithium hydride and compare it with other

common shielding materials.

Table 1: Physical and Thermal Properties of Shielding
Materials

Material Density (g/cm³)
Hydrogen Atom
Density (atoms/cm³
x 10²²)

Melting Point (°C)

Lithium Hydride (LiH) 0.78 5.9 688.7

Polyethylene (CH₂)n 0.92 8.0 ~115-135

Water (H₂O) 1.00 6.7 0

Concrete (Ordinary) 2.30 ~1.0 Decomposes

Table 2: Nuclear Properties for Thermal Neutron
Shielding

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Lithium_hydride
https://www.tandfonline.com/doi/full/10.1080/15361055.2024.2370737
https://thesis.unipd.it/retrieve/33593833-6458-4cca-9499-120a0ff11b2e/Lopez_Loaiza_Andres_Felipe.pdf
https://www.benchchem.com/product/b107721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope/Element
Thermal Neutron Absorption Cross-
Section (barns)

⁶Li 940[3]

⁷Li 0.0454[5]

¹H (Hydrogen) 0.3326[5]

Natural Boron 767

Cadmium 2520

Note: 1 barn = 10⁻²⁴ cm²

Table 3: Fast Neutron Removal Cross-Sections
Material Removal Cross-Section (cm²/g)

Lithium Hydride (LiH) 0.1000[6]

Lithium-6 Hydride (⁶LiH) 0.1156[6]

Water (H₂O) 0.101

Polyethylene (CH₂)n 0.119

Concrete (Ordinary) 0.083

Experimental Protocols for Evaluating Neutron
Shielding Effectiveness
The following protocol outlines a general procedure for measuring the neutron shielding

effectiveness of a material using a neutron source and detector.

Objective
To determine the neutron attenuation coefficient of a given shielding material.

Materials and Equipment
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Neutron source (e.g., Americium-241/Beryllium)

Neutron detector (e.g., ³He or BF₃ proportional counter)

Shielding material samples of varying thicknesses

Collimator to produce a narrow neutron beam

Data acquisition system (counter, multichannel analyzer)

Calipers for precise thickness measurement

Lead and/or borated polyethylene for background shielding

Experimental Workflow

Experimental Setup

Measurement Procedure

Data Analysis

Neutron Source Collimator Shielding Material Neutron Detector 5. Correct for Background

1. Measure Background
(without source)

2. Measure Initial Intensity (I₀)
(without sample)

3. Measure Transmitted Intensity (I)
(with sample)

4. Repeat for
Varying Thicknesses

6. Plot ln(I₀/I) vs. Thickness 7. Determine Linear Attenuation
Coefficient (μ) from Slope

Click to download full resolution via product page

Caption: A workflow for determining the neutron shielding effectiveness of a material.

Step-by-Step Procedure
Setup: Arrange the neutron source, collimator, sample holder, and detector in a straight line.

Ensure the setup is in an area with minimal background radiation or use additional shielding

to reduce background noise.
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Background Measurement: With the neutron source shielded or removed, measure the

background neutron count rate for a fixed period. This accounts for environmental neutrons.

Initial Intensity (I₀) Measurement: Remove the shielding material sample and measure the

neutron count rate from the source for the same fixed period. This is the initial intensity, I₀.

Transmitted Intensity (I) Measurement: Place a shielding material sample of known thickness

(x) between the collimator and the detector. Measure the transmitted neutron count rate (I)

for the same fixed period.

Repeat for Different Thicknesses: Repeat step 4 with samples of the same material but

different, precisely measured thicknesses.

Data Analysis:

Subtract the background count rate from all measured intensities (I₀ and I).

Calculate the natural logarithm of the ratio of the initial intensity to the transmitted intensity

(ln(I₀/I)) for each sample thickness.

Plot ln(I₀/I) on the y-axis against the sample thickness (x) on the x-axis.

The data should fall on a straight line. The slope of this line is the linear attenuation

coefficient (μ) of the material.

Neutron Interaction with Lithium Hydride
The primary neutron shielding mechanism of lithium hydride involves a two-step process:

moderation of fast neutrons by hydrogen and subsequent absorption of thermal neutrons by

lithium-6.
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Caption: The process of neutron moderation and absorption in lithium hydride.

Explanation of the Interaction Pathway:
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Moderation: A high-energy (fast) neutron collides with a hydrogen nucleus within the lithium
hydride lattice. Through elastic scattering, the neutron transfers a significant portion of its

kinetic energy to the much lighter hydrogen nucleus. This process is repeated through

multiple collisions, rapidly slowing the neutron down to thermal energies.

Absorption: Once the neutron has been thermalized (slowed down), it has a much higher

probability of being captured by a ⁶Li nucleus. The ⁶Li nucleus absorbs the thermal neutron

and undergoes a nuclear reaction, splitting into an alpha particle (a helium nucleus) and a

triton (a tritium nucleus). This (n,α) reaction effectively removes the neutron from the

environment.

Safety and Handling of Lithium Hydride
Lithium hydride is a reactive and hazardous material that requires careful handling.

Reactivity with Water: LiH reacts violently with water, producing flammable hydrogen gas and

corrosive lithium hydroxide. It must be stored and handled in a dry, inert atmosphere (e.g.,

argon or nitrogen).

Toxicity: Inhalation of LiH dust can cause severe irritation and burns to the respiratory tract.

Skin and eye contact should be avoided.

Fire Hazard: Lithium hydride is flammable, and fires should be extinguished with a Class D

fire extinguisher (for combustible metals). Water, carbon dioxide, and foam extinguishers

must not be used.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection, should always be worn when handling lithium hydride. All work should

be conducted in a well-ventilated fume hood or a glove box.

Conclusion
Lithium hydride is a superior neutron shielding material for many applications in nuclear

reactors due to its excellent moderating and absorbing properties, combined with its thermal

stability and low density. Proper understanding of its properties, adherence to experimental

protocols for its evaluation, and strict observation of safety procedures are essential for its

effective and safe use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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